4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol

• Molecular Formula: C11H25NO2
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 4-[(4-methoxy-4-methylpentan-2-yl)amino]butan-2-ol
• InChI: InChI=1S/C11H25NO2/c1-9(8-11(3,4)14-5)12-7-6-10(2)13/h9-10,12-13H,6-8H2,1-5H3
• InChI Key: OIVWFIVWYSVNCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC(C)CC(C)(C)OC)O

Description

4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol is a tertiary amine-alcohol hybrid compound with a branched methoxy-methylpentanamine moiety attached to a butanol backbone. Its structure combines hydrophilic (hydroxyl and methoxy groups) and hydrophobic (methyl and pentyl chains) regions, making it a versatile intermediate in organic synthesis and medicinal chemistry. The methoxy group enhances solubility in polar solvents, while the branched alkyl chain may influence steric interactions in catalytic or biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol typically involves the reaction of 4-methoxy-4-methylpentan-2-amine with butan-2-ol under controlled conditions . The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The specific reaction conditions, such as temperature and pressure, may vary depending on the desired yield and purity of the compound.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO

Biological Activity

4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol, also known by its CAS number 1339841-47-2, is a compound of interest in medicinal chemistry due to its potential biological activities. Understanding its biological activity involves exploring its pharmacological properties, mechanisms of action, and therapeutic applications.

• Molecular Formula : C₁₂H₂₇NO₂
• Molecular Weight : 217.35 g/mol
• CAS Number : 1339841-47-2

The biological activity of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol can be attributed to its interaction with various biological targets:

• G Protein-Coupled Receptors (GPCRs) : This compound may act as a modulator of GPCRs, which are critical in mediating cellular responses to hormones and neurotransmitters. Studies suggest that compounds with similar structures can exhibit selective binding to specific GPCRs, influencing signaling pathways related to inflammation and pain management .
• Antimicrobial Activity : Preliminary studies have indicated that derivatives of this compound may possess antimicrobial properties. Molecular docking studies suggest that such compounds can inhibit key enzymes in bacterial metabolism, potentially leading to effective antibacterial agents .
• Neuroprotective Effects : The compound's structural analogs have been investigated for their neuroprotective capabilities, particularly in models of neurodegenerative diseases. The modulation of neuroinflammatory processes via GPCR pathways is a key area of interest .

Research Findings

Recent research has focused on the synthesis and evaluation of biological activities of compounds related to 4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol. Here are some notable findings:

Study Focus	Key Findings
Antimicrobial Activity	Compounds similar to 4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol showed promising results against E.coli, suggesting potential as antibacterial agents .
Neuroprotective Potential	Investigations into the neuroprotective effects revealed that certain derivatives could reduce neuronal death in models of oxidative stress .
GPCR Modulation	The compound's ability to modulate GPCR activity suggests potential applications in treating conditions related to inflammation and pain .

Case Studies

• Case Study on Antimicrobial Efficacy :
  • A study evaluated the efficacy of a series of compounds derived from 4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol against various bacterial strains. Results indicated significant antibacterial activity, particularly against Gram-negative bacteria, highlighting the potential for development as a new class of antibiotics.
• Neuroprotection in Animal Models :
  • In an animal model of Alzheimer's disease, treatment with derivatives of the compound demonstrated reduced levels of neuroinflammation and improved cognitive function compared to controls, suggesting a protective role against neurodegeneration.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol with structurally or functionally related compounds, supported by data from the provided evidence:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Properties/Applications	References
4-[(4-Methoxy-4-methylpentan-2-yl)amino]butan-2-ol	C₁₁H₂₅NO₂	215.33 (calculated)	Tertiary amine, secondary alcohol, methoxy	Potential intermediate in drug synthesis; steric hindrance due to branching
4-[(Thiophen-3-ylmethyl)amino]butan-2-ol	C₉H₁₅NOS	185.29	Secondary amine, secondary alcohol, thiophene	Discontinued lab reagent; heterocyclic moiety for ligand design
4-(4'-Methyl-[2,2'-bipyridin]-4-yl)butan-2-ol	C₁₅H₁₈N₂O	242.32	Bipyridinyl group, secondary alcohol	Lab chemical; potential metal-chelating properties
2-Methyl-4-phenyl-2-butanol	C₁₁H₁₆O	164.24	Tertiary alcohol, phenyl group	High-purity reagent (>98%); used in fragrance or polymer research
4-[2-(4-Methoxyphenyl)-2H-tetrazol-5-yl]butan-2-ol derivatives	Varies (e.g., C₂₄H₂₈N₆O₃)	Varies (e.g., 448.52)	Tetrazole, alcohol, methoxy	Bioactive compounds with yields 26–49%; medicinal chemistry applications